N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H22N4O3/c1-3-17-10-12-18(13-11-17)25-21(29)15-28-14-6-9-20(24(28)30)23-26-22(27-31-23)19-8-5-4-7-16(19)2/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key: DEEVAVYQYASGTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a compound of interest due to its structural complexity and potential biological activities. This compound is part of a broader class of compounds featuring the 1,2,4-oxadiazole moiety, which is known for a wide range of biological and chemical properties.

Synthesis Analysis

The synthesis of compounds related to N-(4-ethylphenyl)-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide typically involves multi-step synthetic routes. For example, Vinayak et al. (2014) described a linear synthesis approach for the creation of novel derivatives featuring the 1,3,4-oxadiazole-2-thiol moiety, indicating a complex synthesis pathway that may be applicable to similar compounds (Vinayak et al., 2014). These synthetic routes involve steps such as acylation, cyclization, and amidification, which are crucial for building the desired structural framework.

Molecular Structure Analysis

The molecular structure of compounds similar to the one often features a combination of different rings, such as pyridine, oxadiazole, and acetamide groups. The structural elucidation of these compounds typically involves spectroscopic methods such as NMR, IR, and mass spectrometry. For instance, Khalid et al. (2016) conducted spectral analysis to elucidate the structure of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, showcasing the complexity and diversity of these molecules (Khalid et al., 2016).

Scientific Research Applications

Antimicrobial Applications

Compounds with similar structures have demonstrated significant antimicrobial activities. For example, novel derivatives synthesized for antimicrobial purposes were evaluated against various strains of bacteria and fungi. These compounds showed superior activity against microbial strains such as S. aureus, E. coli, and C. albicans, highlighting their potential as antimicrobial agents (Desai & Vaja, 2018).

Anticancer Applications

The design and synthesis of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol have been explored for their cytotoxicity against various cancer cell lines. These compounds demonstrated promising cytotoxicity, indicating their potential as anticancer agents (Vinayak et al., 2014).